4-(2-Methylprop-2-en-1-yl)piperidin-4-ol 4-(2-Methylprop-2-en-1-yl)piperidin-4-ol
Brand Name: Vulcanchem
CAS No.:
VCID: VC13633293
InChI: InChI=1S/C9H17NO/c1-8(2)7-9(11)3-5-10-6-4-9/h10-11H,1,3-7H2,2H3
SMILES: CC(=C)CC1(CCNCC1)O
Molecular Formula: C9H17NO
Molecular Weight: 155.24 g/mol

4-(2-Methylprop-2-en-1-yl)piperidin-4-ol

CAS No.:

Cat. No.: VC13633293

Molecular Formula: C9H17NO

Molecular Weight: 155.24 g/mol

* For research use only. Not for human or veterinary use.

4-(2-Methylprop-2-en-1-yl)piperidin-4-ol -

Specification

Molecular Formula C9H17NO
Molecular Weight 155.24 g/mol
IUPAC Name 4-(2-methylprop-2-enyl)piperidin-4-ol
Standard InChI InChI=1S/C9H17NO/c1-8(2)7-9(11)3-5-10-6-4-9/h10-11H,1,3-7H2,2H3
Standard InChI Key VBKKVCAEESABGV-UHFFFAOYSA-N
SMILES CC(=C)CC1(CCNCC1)O
Canonical SMILES CC(=C)CC1(CCNCC1)O

Introduction

4-(2-Methylprop-2-en-1-yl)piperidin-4-ol is a chemical compound that belongs to the piperidine class, a group of heterocyclic compounds widely used in pharmaceuticals due to their diverse biological activities. This compound is specifically noted for its structural features, which include a piperidine ring and a 2-methylprop-2-en-1-yl side chain. The hydrochloride salt of this compound, 4-(2-Methylprop-2-en-1-yl)piperidin-4-ol HCl, has been documented with specific chemical properties .

Chemical Identifiers

  • PubChem CID: 123241473 (parent compound)

  • InChI: InChI=1S/C9H17NO/c1-8(2)7-9(11)3-5-10-6-4-9/h10-11H,1,3-7H2,2H3

  • InChIKey: Not specified for the parent compound, but for the hydrochloride salt, it is ZLDJNBSUBVIDJR-UHFFFAOYSA-N

SMILES

  • SMILES for the Parent Compound: CC(=C)CC1(CCNCC1)O

Synthesis and Related Compounds

The synthesis of piperidine derivatives often involves reactions that form the piperidine ring or modify existing side chains. For 4-(2-Methylprop-2-en-1-yl)piperidin-4-ol, synthesis details are not explicitly mentioned in available literature, but related compounds like 1-ethyl-4-(2-methylprop-2-en-1-yl)piperidin-4-ol suggest that alkylation reactions could be involved in forming such derivatives .

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